Cas no 460746-47-8 (4-(4-hydroxy-3-iodo-phenyl)benzonitrile)

4-(4-Hydroxy-3-iodo-phenyl)benzonitrile is a halogenated aromatic compound featuring both a hydroxyl and an iodo substituent on the phenyl ring, along with a benzonitrile moiety. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Sonogashira couplings, where the iodo group serves as an effective leaving group. The hydroxyl group enhances solubility in polar solvents and offers further functionalization potential. Its rigid aromatic backbone contributes to stability, while the nitrile group provides an additional reactive site for derivatization. This compound is well-suited for pharmaceutical and materials science research, where precise structural modifications are required.
4-(4-hydroxy-3-iodo-phenyl)benzonitrile structure
460746-47-8 structure
Product Name:4-(4-hydroxy-3-iodo-phenyl)benzonitrile
CAS No:460746-47-8
MF:C13H8INO
MW:321.113195419312
MDL:MFCD06796628
CID:930184
PubChem ID:10358676
Update Time:2025-06-07

4-(4-hydroxy-3-iodo-phenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4'-Hydroxy-3'-iodo-[1,1'-biphenyl]-4-carbonitrile
    • 4-(4-Hydroxy-3-iodophenyl)benzonitrile
    • 4'-HYDROXY-3'-IODO-BIPHENYL-4-CARBONITRILE
    • '-Hydroxy-3'-iodo[1,1'-biphenyl]-4-carbonitrile
    • 4'-hydroxy-3'-iodo[1,1'-biphenyl]-4-carbonitrile
    • 4-(4-hydroxy-3-iodo-phenyl)benzonitrile
    • C13H8INO
    • GGJLASJZXUIMAG-UHFFFAOYSA-N
    • 6338AB
    • OR303086
    • AK115262
    • AX8038099
    • AB0078932
    • 3'-Iodo-4'-hydroxybiphenyl-4-carbonitr
    • SY238858
    • 4 inverted exclamation mark -Hydroxy-3 inverted exclamation mark -iodobiphenyl-4-carbonitrile
    • AC-9294
    • DTXSID90438712
    • SS-4452
    • SCHEMBL2785702
    • MFCD06796628
    • AKOS015962778
    • AMY7366
    • 3'-Iodo-4'-hydroxy-1,1'-biphenyl-4-carbonitrile
    • 460746-47-8
    • CS-0039208
    • 4'-hydroxy-3'-iodo-1,1'-biphenyl-4-carbonitrile
    • 4'-hydroxy-3'-iodo [1,1'-biphenyl]-4-carbonitrile
    • DB-070709
    • [1,1'-Biphenyl]-4-carbonitrile, 4'-hydroxy-3'-iodo-
    • GKG9HJB8MU
    • 4'-Hydroxy-3'-iodobiphenyl-4-carbonitrile
    • MDL: MFCD06796628
    • Inchi: 1S/C13H8INO/c14-12-7-11(5-6-13(12)16)10-3-1-9(8-15)2-4-10/h1-7,16H
    • InChI Key: GGJLASJZXUIMAG-UHFFFAOYSA-N
    • SMILES: IC1=C(C=CC(=C1)C1C=CC(C#N)=CC=1)O

Computed Properties

  • Exact Mass: 320.96506g/mol
  • Monoisotopic Mass: 320.96506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44
  • XLogP3: 3.6

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.81
  • Melting Point: 166-167 ºC

4-(4-hydroxy-3-iodo-phenyl)benzonitrile Security Information

4-(4-hydroxy-3-iodo-phenyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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